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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782 Get Quote

Essential Safety and Handling Guide for
Diethyl(vinyl)phosphine
Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl(vinyl)phosphine is readily

available. This guide is based on information for the related compound, Diethyl

vinylphosphonate, and the general safety precautions for organophosphines. Phosphines are

typically more reactive and toxic than their phosphonate counterparts. Therefore, the following

procedures should be considered a minimum safety standard, and a comprehensive risk

assessment should be conducted before handling Diethyl(vinyl)phosphine.

This document provides immediate and essential safety protocols for researchers, scientists,

and drug development professionals handling Diethyl(vinyl)phosphine. It includes detailed

operational procedures, personal protective equipment (PPE) requirements, and disposal plans

to ensure safe laboratory practices.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of

Diethyl(vinyl)phosphine and the safety information for the related compound, Diethyl

vinylphosphonate.
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Property
Diethyl(vinyl)phosphine
(C6H13P)

Diethyl vinylphosphonate
(C6H13O3P)

Molecular Weight 116.14 g/mol [1] 164.14 g/mol

Appearance Not specified; likely a liquid. Light yellow liquid[2][3]

Boiling Point Not specified. 202 °C / 395.6 °F[2]

Flash Point
Not specified; potentially

pyrophoric.
> 110 °C / > 230 °F[2]

Density Not specified. 1.060 - 1.068 g/mL at 25 °C[2]

Hazards
Not specified; assumed to be

highly toxic and reactive.

Not classified as hazardous

under OSHA 2012, but can

cause skin and eye irritation.[2]

Some sources indicate it can

cause severe skin burns and

eye damage.[4] May release

toxic fumes upon

decomposition.[3]

Storage Temperature

Not specified; likely requires

storage under an inert

atmosphere.

2-8°C

Operational Plan: Handling and Storage
Engineering Controls:

Fume Hood: All handling of Diethyl(vinyl)phosphine must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Inert Atmosphere: Due to the potential for pyrophoricity, it is highly recommended to handle

Diethyl(vinyl)phosphine under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

Ventilation: Ensure adequate ventilation in the laboratory.[3]

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles and a face shield.[2]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[3]

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing

should be worn to prevent skin contact.[2][3]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[5]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[3]

It is advisable to store under an inert atmosphere.

Keep away from oxidizing agents, acids, and bases.[5]

Experimental Protocol: Transfer of
Diethyl(vinyl)phosphine
This protocol outlines the steps for safely transferring Diethyl(vinyl)phosphine from a storage

vessel to a reaction flask.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE.

Prepare a reaction flask under an inert atmosphere.

Have quenching materials (e.g., a solution of sodium hypochlorite) and spill cleanup

materials readily available.

Transfer:
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Securely clamp the storage vessel and the reaction flask in the fume hood.

Using a clean, dry syringe and needle, carefully pierce the septum of the storage vessel.

Slowly draw the desired volume of Diethyl(vinyl)phosphine into the syringe.

Transfer the liquid to the reaction flask, ensuring the needle tip is below the surface of any

solvent in the flask to avoid splashing.

Post-Transfer:

Rinse the syringe and needle with a suitable solvent (e.g., anhydrous toluene) and then

quench the rinsate with a sodium hypochlorite solution.

Properly seal the storage vessel and return it to its designated storage location.

Emergency and Disposal Plan
First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. Seek immediate medical attention.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Spill Response:

Evacuate the area and ensure adequate ventilation.[4]

Absorb the spill with an inert, dry material such as sand or vermiculite.[2]

Collect the absorbed material into a suitable container for disposal.
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Do not use water to clean up spills, as this may generate phosphine gas.

Disposal:

All waste containing Diethyl(vinyl)phosphine must be treated as hazardous waste.

Dispose of waste in accordance with local, state, and federal regulations.

Consult with your institution's environmental health and safety office for specific disposal

procedures.

Workflow Diagrams
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Safe Handling Workflow for Diethyl(vinyl)phosphine

Preparation
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Cleanup & Storage
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Transfer Under Inert Atmosphere
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Quench Contaminated Equipment
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Dispose of Waste
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Caption: A flowchart illustrating the key steps for the safe handling of Diethyl(vinyl)phosphine.
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Emergency Response Plan

Immediate Actions

First Aid

Spill or Exposure Occurs

Evacuate Immediate Area Remove Contaminated Clothing

Alert Others & Sound Alarm

Inhalation: Move to Fresh Air

Flush Affected Area

Seek Immediate Medical Attention

Skin: Wash with Soap & Water Eyes: Flush with Water for 15 min

Click to download full resolution via product page

Caption: A diagram outlining the immediate steps to take in case of a spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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